The investigation of photo-induced chemiluminescence on Co2+-doped TiO2nanoparticles and its analytical application

Analyst Pub Date: 2009-03-25 DOI: 10.1039/B816226C

Abstract

A novel space- and time-resolved photo-induced chemiluminescence (PICL) analytical method was developed based on the photocatalysis of the Co2+-doped TiO2 nanoparticles. The PICL reaction procedure under the photocatalysis of Co2+-doped TiO2 nanoparticles was investigated using cyclic voltammetry and potentiometry. Meanwhile, the effect of the electrical double layer outside the Co2+-doped TiO2 nanoparticles on the PICL was investigated by contrasting with the Co2+-doped TiO2–SiO2 core–shell nanoparticles. Significantly, the CL intensity increased apparently and the time of the CL was prolonged in the presence of procaterol hydrochloride because the mechanism of the enhanced PICL reaction may be modified. The route of the PICL was changed due to the participation of the procaterol hydrochloride enriched at the surface of the Co2+-doped TiO2–SiO2 in the PICL reaction, which prolonged the time of the CL reaction and resulted in the long-term PICL. The analytical characteristics of the proposed in-situ PICL method were investigated using the procaterol hydrochloride as the model analyte. The investigation results showed that this new PICL analytical method offered higher sensitivity to the analysis of the procaterol hydrochloride and the PICL intensity was linear with the concentration of the procaterol hydrochloride in the range from ca. 2.0 × 10−10 to 1.0 × 10−8 g mL−1.

Graphical abstract: The investigation of photo-induced chemiluminescence on Co2+-doped TiO2 nanoparticles and its analytical application
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